Cas no 81474-84-2 ((3beta)-3-{[2-O-(beta-D-glucopyranosyl)-alpha-L-arabinopyranosyl]oxy}-20-hydroxy-19-oxodammar-24-en-21-yl beta-D-glucopyranoside)

• Product Name: (3beta)-3-{[2-O-(beta-D-glucopyranosyl)-alpha-L-arabinopyranosyl]oxy}-20-hydroxy-19-oxodammar-24-en-21-yl beta-D-glucopyranoside
• CAS No: 81474-84-2
• MF: C₄₇H₇₈O₁₈
• MW: 931.111437320709
• CID: 1803567
• PubChem ID: 441925
• Update Time: 2025-04-21

(3beta)-3-{[2-O-(beta-D-glucopyranosyl)-alpha-L-arabinopyranosyl]oxy}-20-hydroxy-19-oxodammar-24-en-21-yl beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (3beta)-3-{[2-O-(beta-D-glucopyranosyl)-alpha-L-arabinopyranosyl]oxy}-20-hydroxy-19-oxodammar-24-en-21-yl beta-D-glucopyranoside
• DTXSID10331670
• Q27106812
• CHEBI:5579
• Gypenoside XXV
• 81474-84-2
• C08949
• Glypenoside XXV
• DTXCID60282764

• Inchi： 1S/C47H78O18/c1-23(2)8-7-14-47(59,22-61-40-37(57)35(55)33(53)27(18-48)62-40)25-11-15-44(5)24(25)9-10-30-45(44,6)16-12-29-43(3,4)31(13-17-46(29,30)21-50)64-42-39(32(52)26(51)20-60-42)65-41-38(58)36(56)34(54)28(19-49)63-41/h8,21,24-42,48-49,51-59H,7,9-20,22H2,1-6H3/t24-,25+,26+,27-,28-,29+,30+,31+,32+,33-,34-,35+,36+,37-,38-,39-,40-,41+,42+,44-,45-,46-,47-/m1/s1
• InChI Key： KHPWSKNLAFECBO-NSMVKXLTSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1CC[C@@]2(C=O)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@@H]([C@](CO[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)(CC/C=C(\C)/C)O)CC[C@@]12C

Computed Properties

• Exact Mass: 930.51881563g/mol
• Monoisotopic Mass: 930.51881563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 65
• Rotatable Bond Count: 14
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 295Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins